Cas no 2229602-16-6 (5-(1-azido-2-hydroxyethyl)-2-fluorobenzonitrile)

• Product Name: 5-(1-azido-2-hydroxyethyl)-2-fluorobenzonitrile
• CAS No: 2229602-16-6
• MF: C₉H₇FN₄O
• MW: 206.17648434639
• CID: 6292920
• PubChem ID: 165650475
• Update Time: 2025-06-07

5-(1-azido-2-hydroxyethyl)-2-fluorobenzonitrile Chemical and Physical Properties

Names and Identifiers

• 5-(1-azido-2-hydroxyethyl)-2-fluorobenzonitrile
• EN300-1730415
• 2229602-16-6

• Inchi： 1S/C9H7FN4O/c10-8-2-1-6(3-7(8)4-11)9(5-15)13-14-12/h1-3,9,15H,5H2
• InChI Key： SUEUBZGUKWYTNZ-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1C#N)C(CO)N=[N+]=[N-]

Computed Properties

• Exact Mass: 206.06038902g/mol
• Monoisotopic Mass: 206.06038902g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 307
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 58.4Ų

Additional information on 5-(1-azido-2-hydroxyethyl)-2-fluorobenzonitrile

5-(1-Azido-2-Hydroxyethyl)-2-Fluorobenzonitrile: A Comprehensive Overview

5-(1-Azido-2-Hydroxyethyl)-2-Fluorobenzonitrile (CAS No. 2229602-16-6) is a highly specialized organic compound with significant potential in various fields of chemistry and pharmacology. This compound, characterized by its unique structure, has garnered attention due to its versatile applications in drug discovery, material science, and advanced chemical synthesis. The molecule combines functional groups such as the azide (-N₃), hydroxyl (-OH), and cyano (-CN) groups, which contribute to its reactivity and versatility.

The synthesis of 5-(1-Azido-2-Hydroxyethyl)-2-Fluorobenzonitrile involves a series of carefully optimized reactions, often utilizing modern synthetic methodologies. Recent advancements in catalytic asymmetric synthesis have enabled the efficient construction of this compound with high enantiomeric excess, making it a valuable substrate for enantioselective reactions. The presence of the fluoro group at the 2-position of the benzene ring introduces electronic effects that can be exploited in various chemical transformations.

One of the most promising applications of this compound lies in its use as a building block in medicinal chemistry. The azide group is particularly valuable due to its participation in click chemistry reactions, such as the Huisgen cycloaddition, which allows for the rapid and efficient construction of complex molecules. Recent studies have demonstrated the utility of 5-(1-Azido-2-Hydroxyethyl)-2-Fluorobenzonitrile in the development of bioconjugates and drug delivery systems, where its reactivity and functionality are leveraged to create targeted therapeutic agents.

In addition to its role in drug discovery, this compound has shown potential in materials science. The hydroxyl group provides opportunities for polymerization or cross-linking reactions, enabling the creation of novel materials with tailored properties. Researchers have explored its use in the synthesis of stimuli-responsive polymers, which can exhibit changes in physical properties under specific environmental conditions. These materials hold promise for applications in sensors, actuators, and smart textiles.

The cyano group present in 5-(1-Azido-2-Hydroxyethyl)-2-Fluorobenzonitrile also contributes to its reactivity, making it a valuable substrate for nucleophilic substitution reactions. Recent investigations have highlighted its utility in the synthesis of heterocyclic compounds, which are often key components in pharmaceuticals and agrochemicals. The combination of multiple functional groups within a single molecule allows for a wide range of chemical transformations, making it a versatile tool for organic chemists.

From an environmental perspective, understanding the fate and behavior of 5-(1-Azido-2-Hydroxyethyl)-2-Fluorobenzonitrile is crucial for assessing its potential impact on ecosystems. Studies have shown that this compound undergoes biodegradation under specific conditions, with microbial activity playing a significant role in its transformation. These findings are essential for ensuring sustainable practices in chemical manufacturing and waste management.

In conclusion, 5-(1-Azido-2-Hydroxyethyl)-2-Fluorobenzonitrile (CAS No. 2229602-16-6) is a multifaceted compound with diverse applications across various scientific disciplines. Its unique combination of functional groups makes it an invaluable tool for researchers seeking to develop innovative solutions in medicine, materials science, and beyond. As ongoing research continues to uncover new possibilities for this compound, its significance within the scientific community is expected to grow further.